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Compound of Interest

Compound Name: Glyurallin A

Cat. No.: B1163463 Get Quote

Disclaimer: The substance "Glyurallin A" did not yield specific search results. This guide

assumes the user is referring to "Glycerol" (CAS No. 56-81-5), a chemically similar sounding

compound. It is crucial to verify the chemical identity of the substance before proceeding with

any handling or disposal protocols. The following information is intended for researchers,

scientists, and drug development professionals and should be supplemented by a thorough

review of your institution's specific safety guidelines.

This document provides essential safety and logistical information for the proper disposal of

Glycerol in a laboratory setting. Adherence to these procedures is critical to ensure personnel

safety and environmental compliance.

I. Immediate Safety and Handling Precautions
Glycerol is generally considered to be of low toxicity.[1][2] However, it is crucial to handle it with

appropriate care in a laboratory environment.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side-shields or chemical safety goggles.[3][4][5]

Hand Protection: Use protective gloves. Inspect gloves before use and dispose of

contaminated gloves properly.[3][6]
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Skin Protection: Avoid contact with skin. In case of contact, wash the area with soap and

plenty of water.[3][6]

Respiratory Protection: Avoid inhaling vapor or mist. Ensure adequate ventilation.[3][6]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Get medical attention.[7]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical

attention if irritation develops.[7][8]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce

vomiting. Get medical attention if symptoms occur.[7][8]

Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Get medical attention if

symptoms occur.[7][8]

II. Chemical and Physical Properties of Glycerol
Understanding the properties of Glycerol is essential for safe handling and disposal.

Property Value

Molecular Formula C3H8O3[3][7][9]

CAS Number 56-81-5[3][7][8][9]

Appearance Clear, colorless, odorless, syrupy liquid[10]

Boiling Point 290 °C (554 °F)[8]

Melting Point 18.07 °C (64.5 °F)[11]

Flash Point 160 °C (320 °F)[7]

Density 1.261 g/cm³[10][11]

Solubility in Water >500 g/L (20°C)[7]
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III. Step-by-Step Disposal Protocol
This protocol outlines the approved procedure for disposing of waste Glycerol.

Step 1: Waste Identification and Segregation

Label a dedicated waste container clearly as "Waste Glycerol".

Do not mix Glycerol waste with other chemical waste streams unless specifically instructed

to do so by your institution's safety officer.

Step 2: Spill Management

In case of a spill, absorb the liquid with an inert absorbent material such as sand, clay,

vermiculite, or diatomaceous earth.[4][5][6]

Collect the absorbed material into a suitable, closed container for disposal.[6]

Ventilate the area and wash the spill site after material pickup is complete.[4]

Step 3: Containerization and Storage

Store waste Glycerol in a tightly closed and properly labeled container.[3][6]

Keep the container in a cool, dry, and well-ventilated area.[3]

Store away from incompatible materials such as strong oxidizing agents (e.g., chromium

trioxide, potassium chlorate, potassium permanganate) as contact may cause an explosion.

[8]

Step 4: Final Disposal

Dispose of waste Glycerol and contaminated materials through a licensed waste disposal

contractor.[12]

Incineration or landfill may be considered only when recycling is not feasible.[12]
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Do not dispose of Glycerol down the drain in large quantities as it can gel and clog pipes,

although small amounts are water-soluble.[13]

IV. Diagrams
Disposal Workflow for Glycerol

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.quora.com/What-is-the-responsible-way-to-dispose-of-a-gallon-of-vegetable-glycerine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1163463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glycerol Disposal Workflow

Preparation

Spill Management

Storage

Final Disposal

Identify Waste Glycerol

Label Waste Container

Store in Tightly Closed Container

Transfer Waste

Absorb Spill with Inert Material

Collect Absorbed Material

Ventilate & Clean Area

Transfer Contaminated Material

Keep in Cool, Dry, Ventilated Area

Separate from Incompatible Materials

Engage Licensed Waste Disposal Contractor

Schedule Pickup

Transport to Approved Facility

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Glycerol waste.
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Signaling Pathway of Glycerol Hazards
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Caption: Potential hazards associated with improper handling of Glycerol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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